Cas no 1177304-20-9 (1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1177304-20-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5734262
• PubChem ID: 64450357
• Update Time: 2025-07-18

1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1H-pyrazole-3-carboxylic acid
• SCHEMBL17489078
• 1-cyclohexylpyrazole-3-carboxylic acid
• EN300-182188
• CXB30420
• AKOS013773901
• Z1230012070
• 1177304-20-9
• 1-cyclohexyl-1H-pyrazole-3-carboxylicacid
• F2169-0556
• 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C10H14N2O2/c13-10(14)9-6-7-12(11-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,13,14)
• InChI Key： MTOAXJFDFRWWSF-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2CCCCC2)N=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 384.9±15.0 °C at 760 mmHg
• Flash Point: 186.6±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid

Recent Advances in the Study of 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid (CAS: 1177304-20-9) in Chemical Biology and Pharmaceutical Research

The compound 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid (CAS: 1177304-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic carboxylic acid derivative, characterized by its pyrazole core and cyclohexyl substituent, has been identified as a promising scaffold for the design of novel bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the most notable applications of 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have demonstrated that modifications to the pyrazole-carboxylic acid scaffold can yield compounds with high selectivity and potency against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its utility in kinase inhibitor design, 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid has also been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of this compound, which exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for new antibiotics.

Another area of interest is the compound's application in the design of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are one of the most important drug targets, and the pyrazole-carboxylic acid scaffold has been shown to interact with various GPCR subtypes. A 2022 study in ACS Chemical Biology detailed the use of 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid derivatives as allosteric modulators of the adenosine A2A receptor, which has implications for the treatment of Parkinson's disease and other neurological disorders.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Recent research has focused on improving the bioavailability and metabolic stability of these compounds through structural modifications, such as the introduction of fluorine atoms or the incorporation of prodrug strategies. A 2023 review in Drug Discovery Today emphasized the importance of such optimizations for advancing these compounds into clinical trials.

In conclusion, 1-Cyclohexyl-1H-pyrazole-3-carboxylic Acid (CAS: 1177304-20-9) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, from oncology to infectious diseases, and ongoing research continues to uncover new opportunities for its use. As synthetic methodologies and computational design tools advance, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.